BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Caffeine, 8-bromo-

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Caffeine, 8-bromo-

Cat. No.: B108574

Essential Safety and Handling Guide for 8-
Bromocaffeine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 8-Bromocaffeine (CAS No. 10381-82-5). It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Chemical Safety and Hazard Information

8-Bromocaffeine is a derivative of caffeine and is classified as acutely toxic if swallowed. It is a
white, odorless solid.[1] Understanding its hazard profile is the first step toward safe handling.

Hazard ) )
o GHS Pictogram Signal Word Hazard Statement
Classification
Acute Toxicity, Oral ] H302: Harmful if
Warning
(Category 4) swallowed.
Irritant Warning Xi: Irritant.[2]
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Physical and Chemical Properties

Molecular Formula

CsHoBrN4O2[3]

Molecular Weight 273.09 g/mol [3]
Appearance White solid[1]
Melting Point 206-210 °C[1][3][4]
Purity >96%[2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following PPE is

mandatory when handling 8-Bromocaffeine.

Standard Handling Operations

o Eye Protection: Safety glasses with side shields or chemical safety goggles are required.[5]

o Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves should be

inspected before use and changed immediately if contaminated.

o Body Protection: A standard laboratory coat must be worn.

o Respiratory Protection: Not typically required when handling small quantities in a well-

ventilated area or a fume hood.

Operations with High Dust or Aerosol Potential

o Eye Protection: Chemical safety goggles and a face shield are required.[5]

» Hand Protection: Double gloving with chemically resistant gloves is recommended.

» Body Protection: A laboratory coat and disposable apron should be worn.

o Respiratory Protection: A NIOSH-approved respirator with a particulate filter is required if

working outside of a fume hood where dust may be generated.
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Start: Handling 8-Bromocaffeine

Assess Potential for
Dust/Aerosol Generation

High

High Potential
(e.g., grinding, sonicating)

Low Potential
(e.g., weighing in hood)

Enhanced PPE:
- Goggles & Face Shield
- Double Gloves
- Lab Coat & Apron
- Respirator (if needed)

Standard PPE:
- Safety Glasses
- Nitrile Gloves
- Lab Coat

Proceed with Work

Click to download full resolution via product page

PPE Selection Workflow for 8-Bromocaffeine

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Preparation and Designating an Area

« All work with 8-Bromocaffeine should be conducted in a designated area, such as a chemical
fume hood, to control potential dust.[6][7]
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» Ensure that an emergency eyewash station and safety shower are accessible within a 10-
second travel distance.[8]

o Assemble all necessary equipment and reagents before starting work.

» Never work alone when handling acutely toxic chemicals.[8]

Weighing the Compound

» To prevent inhalation of dust, weigh solid 8-Bromocaffeine within a ventilated containment
such as a fume hood.[6][8]

e The "tare method" is recommended to minimize exposure:
o Pre-weigh a sealed container.
o Inside the fume hood, add the 8-Bromocaffeine to the container.
o Seal the container before removing it from the hood to re-weigh.

o If adjustments are needed, return the sealed container to the fume hood to add or remove
the chemical.[1][6][7]

Dissolving and Handling in Solution

» Whenever possible, handle 8-Bromocaffeine in a solution to minimize the risk of airborne
dust.[8]

» Add the solvent to the container with the weighed solid inside the fume hood.

o Cap and vortex or sonicate as needed within the fume hood.

Post-Handling Decontamination

o After handling, decontaminate the designated work area by wiping all surfaces with an
appropriate cleaning agent.[1][6]

o Decontaminate all equipment, including glassware, before removing it from the designated
area.
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e Upon leaving the designated area, remove all PPE and wash hands, forearms, face, and

Emergency Procedures

neck thoroughly.[1]

Immediate and appropriate action is crucial in the event of an emergency.

Exposure Route

First Aid Measures

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. Seek immediate medical attention and

call a poison control center.[2][3][4]

Skin Contact

Remove contaminated clothing. Wash the
affected area with soap and plenty of water for

at least 15 minutes.[4]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper

and lower eyelids. Seek medical attention.[4]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[4]

Chemical Spill Response

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Assess the Spill: Determine the extent of the spill and if it can be safely cleaned up by

laboratory personnel.

Containment: For a small, manageable spill of solid material:

o Wear appropriate PPE (double gloves, lab coat, safety goggles).
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o Gently cover the spill with absorbent pads or a dry, inert material to prevent it from
becoming airborne.[9]

o Do not use water to clean up the initial spill as it may create a solution that is harder to
contain.

o Cleanup:
o Carefully sweep the absorbed material into a designated chemical waste container.
o Decontaminate the spill area with a suitable solvent, followed by soap and water.

o Place all contaminated materials, including PPE, into a sealed bag for disposal as
hazardous waste.

e Reporting: Report the incident to the laboratory supervisor and the appropriate
environmental health and safety office.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Emergency Event
(Spill or Exposure)

Spill or Personal Exposure?

Chemical Spill Personal Exposure

\

Identify Exposure Route
(Skin, Eyes, Ingestion)

Assess Spill Size
and Hazard

Small & Manageable

Large or Unmanageable Skin Contact Eye Contact Ingestion

;

Contain Spill with
Inert Material

/ l \

Wash with Soap & Water Rinse Mouth with Water
for 15 min DO NOT Induce Vomiting

Flush Eyes for 15 min
at Eyewash Station

Evacuate Area
& Call Emergency Response

Clean up with Spill Kit
and Decontaminate Area

Seek Immediate
Medical Attention

Report Incident to Supervisor

and EHS

Click to download full resolution via product page

Emergency Response Workflow
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Disposal Plan

Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Segregation and Collection

» Halogenated Organic Solid Waste: 8-Bromocaffeine is a halogenated organic compound.[10]
All solid waste, including contaminated consumables (e.g., weigh boats, pipette tips, gloves),
must be collected in a designated, properly labeled hazardous waste container for
halogenated organic solids.[10][11]

e Halogenated Organic Liquid Waste: Solutions of 8-Bromocaffeine should be collected in a
separate, labeled hazardous waste container for halogenated organic liquids.[9][12]

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name ("8-Bromocaffeine™), and the approximate amount of waste.[9] Do not use
abbreviations.

o Storage: Waste containers should be kept closed except when adding waste and stored in a
designated satellite accumulation area away from incompatible materials.[9]

Disposal Procedure

o Ensure all waste is properly segregated and containers are securely sealed.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

» Do not dispose of 8-Bromocaffeine down the drain or in the regular trash.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

